N-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C13H21N3O/c1-13(2)6-3-10(4-7-13)9-14-12(17)11-5-8-15-16-11/h5,8,10H,3-4,6-7,9H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: OIQJRSHJOSRUNW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)CNC(=O)C2=CC=NN2)C
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

N-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazole-5-carboxamide is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound features a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms, and a carboxamide group attached to a cyclohexyl moiety with two methyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazole-5-carboxamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

Attachment of the cyclohexyl moiety: The cyclohexyl group can be introduced via a Friedel-Crafts alkylation reaction, where the cyclohexyl methyl chloride reacts with the pyrazole ring in the presence of a Lewis acid catalyst.

Formation of the carboxamide group: The final step involves the reaction of the intermediate compound with an appropriate amine to form the carboxamide group.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the compound while maintaining cost-effectiveness and safety.

Chemical Reactions Analysis

Types of Reactions

N-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups in the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Alkyl halides or acyl chlorides in the presence of a base or catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazole-5-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-(2,3-dimethylcyclohexyl)-N-methylpiperidin-4-amine
• N,N-dimethylcyclohexylamine
• 4,4-dimethylcyclohexyl (methyl)carbamic chloride

Uniqueness

N-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazole-5-carboxamide is unique due to its specific structural features, such as the combination of a pyrazole ring and a cyclohexyl moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.